Cas no 99-34-3 (3,5-Dinitrobenzoic acid)

3,5-Dinitrobenzoic acid Properties

Names and Identifiers

• 3,5-Dinitrobenzoic acid
• 3,5-Dinitrobenzoic Acid (1.00138)
• ACID 3,5-DINITROBENZOIQUE
• 3,5-Dinitrobenzoic acid (DNBA)
• 3,5-DINITROBENZOIC ACIDCP
• 3.5-Dinitrobenzoicacid
• DINITROBENZOIC ACID,3,5-(RG)
• 3,5-Dinitro-benzoic acid
• 3,5-di-NO2PhCOOH
• 3-Carboxy-1,5-dinitrobenzene
• Benzoic acid,3,5-dinitro
• Dinitrobenzoic acid
• DNBA
• Benzoic acid, 3,5-dinitro-
• 3,5-DNBA
• 3,5-dinitrobenzenecarboxylic acid
• VYWYYJYRVSBHJQ-UHFFFAOYSA-N
• 4V3F9Q018P
• PubChem14283
• 3,5-DinitrobenzoicAcid
• 3,5 dinitrobenzoic acid
• NCIOpen2_008996
• KSC486O5B
• AKOS000118997
• DTXSID7059195
• CHEBI:73914
• EN300-17056
• CHEMBL118713
• NSC 8732
• BENZOIC ACID,3,5-DINITRO MFC7 H4 N2 O6
• AC-5972
• 3,5-Dinitrobenzoic acid, suitable for photographic applications
• NSC8732
• InChI=1/C7H4N2O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11
• MFCD00007253
• UNII-4V3F9Q018P
• EINECS 202-751-1
• 3,5-DinitrobenzoesA currencyure
• F9995-1665
• CCRIS 3129
• 3,5-DINITROBENZOIC ACID [MI]
• A846008
• FT-0614716
• Z56869296
• AI3-01801
• NS00006517
• AM20060766
• CS-006/03892031
• NSC-8732
• AB00864
• BDBM50405315
• STR01728
• 3,5-Dinitrobenzoic acid, 99%
• EC 202-751-1
• D0824
• Q223027
• SCHEMBL132541
• 3,5-Dinitrobenzoic Acid; 3,5-Dinitrobenzoic acid; 3-Carboxy-1,5-dinitrobenzene; DNBA; NSC 8732
• 3,5-Dinitrobenzoic acid, Standard for quantitative NMR, TraceCERT(R)
• 99-34-3
• W-100040
• BENZOIC ACID,3,5-DINITRO MFC7 H4 N2 O6
• Benzoic acid, 3,5dinitro
• 4-carboxy-2,6-dinitrophenyl
• 3 pound not5-Dinitrobenzoic acid
• BBL019137
• 3-Carboxy-1,5-dintrobenzene
• 3Carboxy1,5dinitrobenzene
• DTXCID5049104
• STK317801
• +Expand

• MDL： MFCD00007253
• InChIKey： VYWYYJYRVSBHJQ-UHFFFAOYSA-N
• Inchi： 1S/C7H4N2O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)
• SMILES： O([H])C(C1C([H])=C(C([H])=C(C=1[H])[N+](=O)[O-])[N+](=O)[O-])=O
• BRN： 1914286

Computed Properties

• Exact Mass: 212.00700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 212.006936
• Heavy Atom Count: 15
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 129

Experimental Properties

• LogP: 2.24760
• PSA: 128.94000
• Merck: 3276
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: 1350 mg/L (25 ºC)
• Boiling Point: 351.93°C (rough estimate)
• Melting Point: 204-206 °C (lit.)
• Flash Point: 179.2°C
• Solubility: ethanol: soluble0.5g/10 mL, clear, yellow to very deep greenish-yellow
• Color/Form: White to yellowish monoclinic prismatic crystals.
• Stability/Shelf Life: Stable. Contact with strong bases may lead to fire. Incompatible with strong bases, strong oxidizing agents.
• Solubility: Soluble in alcohol and glacial acetic acid, slightly soluble in water, ether, carbon disulfide.
• Sensitiveness: Sensitive to humidity
• Density: 1.683

3,5-Dinitrobenzoic acid Security Information

• Symbol: GHS07
• RTECS：DG9140700
• WGK Germany：3
• Safety Term：4.1
• Safety Instruction： S26-S36/37/39-S16
• Packing Group：III
• Risk Phrases：R11; R22; R36/37/38; R68
• Dangerous goods sign： F Xn
• Hazardous Material transportation number：UN1325
• Hazard Statement： H302,H315,H319,H335,H413
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：4.1

3,5-Dinitrobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters